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Compound of Interest

Compound Name: Meiqx

Cat. No.: B10823124 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Meiqx (2-Amino-3,8-dimethylimidazo[4,5-f]quinoxaline), a mutagenic and

carcinogenic compound commonly used in research. Adherence to these procedures is critical

to ensure personnel safety and environmental protection.

Meiqx is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, it is imperative that this chemical be handled and disposed of with the

utmost care, following all applicable local, state, and federal regulations.

Core Disposal Procedures
The primary recommended method for Meiqx disposal is through an approved hazardous

waste disposal facility.[1] Under no circumstances should Meiqx or its containers be disposed

of in general waste or washed down the drain.[2]

Step-by-Step Disposal Protocol:

Collection:

Collect all Meiqx waste, including unused product, contaminated labware (e.g., gloves,

pipette tips, vials), and solutions, in a designated, properly labeled, and sealed container.

Solid waste, such as contaminated personal protective equipment (PPE), should be

placed in a clearly marked bag for incineration.[3]
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Liquid waste containing Meiqx should be collected in a sealed, leak-proof container.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Carcinogen," and the chemical

name "Meiqx."

Storage:

Store the sealed waste container in a designated, secure area away from incompatible

materials such as strong acids, alkalis, and oxidizing agents.[1]

The storage area should be cool and well-ventilated.

Disposal:

Arrange for pickup and disposal by a licensed hazardous waste management company.

Provide the waste management company with the Safety Data Sheet (SDS) for Meiqx to

ensure they have all the necessary information for safe handling and disposal.

Hazard Summary
A summary of the key hazards associated with Meiqx is provided in the table below. This

information is critical for risk assessment and the implementation of appropriate safety

measures.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity Harmful if swallowed.[1]

Do not eat, drink, or smoke

when using this product. If

swallowed, call a poison center

or doctor. Rinse mouth.[1]

Aquatic Toxicity
Very toxic to aquatic life with

long-lasting effects.[1]

Avoid release to the

environment. Collect spillage.

[1]

Carcinogenicity

Reasonably anticipated to be a

human carcinogen.[4] Found

to induce tumor formation in

rats.

Obtain special instructions

before use. Do not handle until

all safety precautions have

been read and understood.

Use personal protective

equipment as required.

Metabolic Activation of Meiqx
The carcinogenicity of Meiqx is linked to its metabolic activation within the body. The following

diagram illustrates the key steps in this pathway, where Meiqx is converted into a reactive

metabolite that can bind to DNA, leading to mutations.
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Caption: Metabolic activation pathway of Meiqx.
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This pathway highlights the biological mechanism underlying the hazardous nature of Meiqx
and underscores the importance of preventing exposure and ensuring its proper disposal to

safeguard both human health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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